5-Acetyl-2-fluorobenzonitrile

• IUPAC Name: 5-acetyl-2-fluorobenzonitrile
• InChI: InChI=1S/C9H6FNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3
• InChI Key: IALQSFWZHKEBOR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)F)C#N
• Molecular Formula: C9H6FNO
• DSSTOX Substance ID: DTXSID00625752
• Molecular Weight: 163.15 g/mol
• CAS RN: 288309-07-9

Description

5-Acetyl-2-fluorobenzonitrile is a chemical compound with the molecular formula C9H6FNO. It has a molecular weight of 163.15 g/mol. The compound is also known by other names such as Benzonitrile, 5-acetyl-2-fluoro-, 2-Fluoro-5-acetylbenzonitrile, and 3’-CYANO-4’-FLUOROACETOPHENONE.

Molecular Structure Analysis

The InChI code for 5-Acetyl-2-fluorobenzonitrile is 1S/C9H6FNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3. The Canonical SMILES is CC(=O)C1=CC(=C(C=C1)F)C#N. These codes provide a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

5-Acetyl-2-fluorobenzonitrile has a molecular weight of 163.15 g/mol. It has a computed XLogP3-AA value of 1.4, which is a measure of its lipophilicity. The compound has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 3. It has a rotatable bond count of 1. The exact mass and monoisotopic mass of the compound are both 163.043341977 g/mol. The topological polar surface area is 40.9 Ų, and it has a heavy atom count of 12.

Scientific Research Applications

Pharmaceutical Applications

5-Acetyl-2-fluorobenzonitrile is explored in pharmaceutical research for its potential to form cocrystals with active pharmaceutical ingredients (APIs). . This compound may serve as a coformer in cocrystal formation, potentially leading to improved drug formulations with desirable pharmacokinetic profiles.

Material Science

In material science, this compound’s unique properties are valuable for synthesizing new materials. .

Analytical Chemistry

5-Acetyl-2-fluorobenzonitrile is utilized in analytical chemistry as a standard or reference compound in various chromatographic and spectroscopic methods, including NMR , HPLC , LC-MS , and UPLC . .

Environmental Science

The environmental applications of 5-Acetyl-2-fluorobenzonitrile include its use as an intermediate in the synthesis of compounds that could potentially degrade environmental pollutants. .

Biochemistry

In biochemistry, 5-Acetyl-2-fluorobenzonitrile can be used to study enzyme-substrate interactions, especially in systems where fluorinated substrates are required. .

Pharmacology

This compound’s role in pharmacology is linked to its potential effects on drug metabolism. It may act as an inhibitor of certain cytochrome P450 enzymes, which are involved in the metabolism of drugs. .

Medicinal Chemistry

In medicinal chemistry, 5-Acetyl-2-fluorobenzonitrile is a valuable building block for the synthesis of various therapeutic agents. .

Chemical Synthesis

Lastly, in chemical synthesis, this compound is a precursor for the preparation of many other organic compounds. .

Safety and Hazards

The compound is considered a combustible liquid. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.

Synthesis routes and methods I

Procedure details

A solution of 1-(3-bromo-4-fluorophenyl)ethanone (81.3 g, 0.344 mol) in 300 mL of DMF was added CuCN (67.4 g, 0.749 mol) and the mixture was heated to reflux, and stirred under N2 for 10 h. The reaction mixture was quenched with water and extracted with ether. The organic layer was washed with brine dried over Na2SO4 and concentrated in vacuum. The residue was purified with silica gel column chromatography to give the product 5-acetyl-2-fluorobenzonitrile.

Synthesis routes and methods II

Procedure details

2-Fluoro-5-(1-hydroxyethyl)benzonitrile (0.80 g, 4.8 mmol) was dissolved in DCM (50 mL). To this mixture was added pyridinium dichromate (2.73 g, 7.27 mmol) and the mixture was stirred at RT overnight. Florisil (26 g) was added to the reaction mixture which was then diluted with 50 mL of ether and filtered through a pad of Celite. The filtrate was evaporated to dryness and the residue was purified by MPLC through a 120 g Redi-sep column, eluting with 0-100% EtOAc/hexane to yield 5-acetyl-2-fluorobenzonitrile.

Synthesis routes and methods III

Procedure details

Under an argon atmosphere, 449 mg (0.490 mmol) of tris(dibenzylideneacetone)dipalladium and 671 mg (1.078 mmol) of rac-1,1′-binaphthalene-2,2′diylbis(diphenylphosphane) are added to 4.90 g (24.5 mmol) of 3-bromo-6-fluorobenzenecarbonitrile in 180 ml of toluene. After the addition of 10.6 g (29.4 mmol) of (1-ethoxyvinyl)tributylstannane, the mixture is stirred under reflux overnight. The reaction mixture is subsequently concentrated and the residue is taken up in 200 ml of THF. After the addition of an aqueous 2N hydrogen chloride solution (50 ml), the mixture is stirred at room temperature for 4 h. The reaction mixture is subsequently neutralized using a saturated aqueous sodium bicarbonate solution and extracted with ethyl acetate. The combined organic phases are dried over magnesium sulfate, filtered and concentrated under reduced pressure. The crude product is purified by flash chromatography (mobile phase: cyclohexane/ethyl acetate 10:1→3:1). 3.50 g (88% of theory) of the title compound are obtained.